Cas no 477214-77-0 (3-phenyl-N-5-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide)

• Product Name: 3-phenyl-N-5-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide
• CAS No: 477214-77-0
• MF: C₁₆H₁₅N₅O₂S₃
• MW: 405.517598390579
• CID: 6005380
• PubChem ID: 2198379
• Update Time: 2025-09-28

3-phenyl-N-5-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-phenyl-N-5-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide
• N-(5-((2-oxo-2-(thiazol-2-ylamino)ethyl)thio)-1,3,4-thiadiazol-2-yl)-3-phenylpropanamide
• N-(5-{[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)-3-phenylpropanamide
• Benzenepropanamide, N-[5-[[2-oxo-2-(2-thiazolylamino)ethyl]thio]-1,3,4-thiadiazol-2-yl]-
• 3-PHENYL-N-[5-({[(1,3-THIAZOL-2-YL)CARBAMOYL]METHYL}SULFANYL)-1,3,4-THIADIAZOL-2-YL]PROPANAMIDE
• AKOS000640453
• F0529-1075
• Oprea1_758120
• N-[5-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-3-phenylpropanamide
• 477214-77-0

• Inchi： 1S/C16H15N5O2S3/c22-12(7-6-11-4-2-1-3-5-11)18-15-20-21-16(26-15)25-10-13(23)19-14-17-8-9-24-14/h1-5,8-9H,6-7,10H2,(H,17,19,23)(H,18,20,22)
• InChI Key： BIUJFZWSNIWUJN-UHFFFAOYSA-N
• SMILES： C1(CCC(NC2=NN=C(SCC(=O)NC3=NC=CS3)S2)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 405.03878826g/mol
• Monoisotopic Mass: 405.03878826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 179Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• pka: 7.30±0.50(Predicted)

Additional information on 3-phenyl-N-5-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide

Introduction to Compound with CAS No. 477214-77-0 and Its Applications in Modern Chemical Biology

Compound with the CAS number 477214-77-0 is a highly intriguing molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The molecular structure of this compound is characterized by a complex arrangement of functional groups, which contributes to its unique chemical properties and potential biological activities. Specifically, the compound is named as 3-phenyl-N-5-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide, a name that encapsulates its intricate chemical framework. This introduction aims to provide a comprehensive overview of the compound, its structural features, and its relevance in contemporary research.

The molecular formula of the compound suggests a rich tapestry of heterocyclic rings and functional groups, including phenyl, thiazole, thiadiazole, and carbamoyl moieties. These structural elements are known to play crucial roles in modulating biological pathways and interactions. The presence of the 1,3-thiazol-2-yl group is particularly noteworthy, as it is a common motif in biologically active compounds and has been extensively studied for its pharmacological properties. The carbamoylmethyl}sulfanyl moiety further enhances the compound's complexity and potential for interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. The compound with CAS No. 477214-77-0 fits squarely within this trend, as it combines multiple pharmacophoric elements that are known to exhibit desirable biological activities. For instance, studies have shown that thiadiazole derivatives often possess antimicrobial and anti-inflammatory properties, making them attractive candidates for drug development. Similarly, phenyl-substituted compounds are frequently explored for their potential in treating neurological disorders and cancer.

The synthesis of 3-phenyl-N-5-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide represents a significant achievement in synthetic chemistry, as it involves multiple steps that require precise control over reaction conditions. The use of advanced synthetic methodologies has enabled researchers to construct this complex molecule with high yield and purity. This underscores the importance of innovative synthetic strategies in accessing novel bioactive compounds.

One of the most exciting aspects of this compound is its potential application in drug discovery. The combination of structural features suggests that it may interact with various biological targets, including enzymes and receptors involved in disease pathways. Preliminary computational studies have hinted at its binding affinity for certain proteins, which could pave the way for its development into a lead compound for further optimization.

The field of chemical biology has seen remarkable advancements in recent years, largely driven by the development of high-throughput screening techniques and structure-based drug design methodologies. These tools have enabled researchers to rapidly identify and validate promising candidates for therapeutic intervention. The compound with CAS No. 477214-77-0 is a prime example of how these technologies can be leveraged to discover new drugs.

In addition to its potential as a lead compound, this molecule also serves as a valuable scaffold for generating libraries of derivatives with tailored biological activities. By modifying specific functional groups or introducing new ones, researchers can explore a wide range of pharmacological profiles. This flexibility makes the compound an attractive platform for medicinal chemistry investigations.

The role of computational chemistry in understanding the behavior of complex molecules cannot be overstated. Advanced modeling techniques have allowed researchers to predict the interactions between 3-phenyl-N-5-({(1,3-thiazol-2-yl)carbamoylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylpropanamide and biological targets with remarkable accuracy. These predictions are crucial for guiding experimental efforts and optimizing lead compounds for clinical development.

In conclusion, the compound with CAS No. 477214-77-0 represents a significant advancement in the field of chemical biology and pharmaceutical research. Its intricate structure and diverse functional groups make it a promising candidate for drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in the development of next-generation therapeutics.